Cas no 155669-77-5 (1,4-Naphthalenedione,2-chloro-3-(chloroamino)-)

• Product Name: 1,4-Naphthalenedione,2-chloro-3-(chloroamino)-
• CAS No: 155669-77-5
• MF: C₁₀H₅Cl₂NO₂
• MW: 242.058200597763
• CID: 203704
• PubChem ID: 469396
• Update Time: 2025-04-19

1,4-Naphthalenedione,2-chloro-3-(chloroamino)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-chloro-3-(chloroamino)-
• 2-chloro-3-(chloroamino)naphthalene-1,4-dione
• 1,4-Naphthalenedione, 2-chloro-3-(chloroamino)-
• N-(3-Chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)hypochlorous amide
• DTXSID00935267
• 155669-77-5

• Inchi： 1S/C10H5Cl2NO2/c11-7-8(13-12)10(15)6-4-2-1-3-5(6)9(7)14/h1-4,13H
• InChI Key： NMKFCUZEFPRPJX-UHFFFAOYSA-N
• SMILES： ClC1C(C2C=CC=CC=2C(C=1NCl)=O)=O

Computed Properties

• Exact Mass: 240.96985
• Monoisotopic Mass: 240.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones